2-Chloro-4-[4-(trifluoromethoxy)phenyl]pyrimidine

• Molecular Formula: C11H6ClF3N2O
• Molecular Weight: 274.62 g/mol
• IUPAC Name: 2-chloro-4-[4-(trifluoromethoxy)phenyl]pyrimidine
• InChI: InChI=1S/C11H6ClF3N2O/c12-10-16-6-5-9(17-10)7-1-3-8(4-2-7)18-11(13,14)15/h1-6H
• InChI Key: XWJXIKFHTMNBLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=NC=C2)Cl)OC(F)(F)F

Description

2-Chloro-4-[4-(trifluoromethoxy)phenyl]pyrimidine is a useful research compound. Its molecular formula is C11H6ClF3N2O and its molecular weight is 274.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a sealed tube was added 2,4-dichloropyrimidine (100 mg, 0.671 mmol), 4-(trifluoromethoxy)phenylboronic acid (138 mg, 0.671 mmol), tetrakis(triphenylphosphine)palladium0) (78 mg, 0.067 mmol), acetonitrile (2 mL) and 2M Na2CO3 in H2O (1.007 mL, 2.014 mmol). Argon was bubbled through the reaction mixture for 1 min. The reaction mixture was then sealed and stirred at 90° C. for 16 hrs. The reaction was cooled to rt and diluted with EtOAc (30 ml). The resulting organic solution was washed with water (30 ml) and saturated aqueous NaCl (30 ml). The organic layer was dried over MgSO4, filtered and concentrated. The resulting residue was purified using silica gel chromatography (ISCO system) eluting with a gradient of 0-40% EtOAc/Hex to give the product, 2-chloro-4-(4-(trifluoromethoxy)phenyl)pyrimidine, (62 mg, 0.226 mmol, 33.6% yield) as a white solid. Anal. Calcd. for C11H6ClF3N2O m/z 273.9, found: 275.0 (M+H)+.